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Compound of Interest |

Compound Name: N-(Dithiocarboxy)sarcosine
CAS No.: 40520-03-4
Cat. No.: B1212213

Get Quote

An In-depth Technical Guide to the Synthesis and Characterization of N-

(Dithiocarboxy)sarcosine

Introduction

N-(Dithiocarboxy)sarcosine, also known as N-methyl-N-(dithiocarboxy)glycine, is an amino
acid derivative that incorporates the dithiocarbamate functional group. Sarcosine (N-
methylglycine) is a naturally occurring amino acid found in various biological tissues.[1] The
introduction of the dithiocarbamate moiety (-CSSH) transforms the simple amino acid into a
potent chelating agent and a versatile building block in coordination chemistry and materials
science.[2][3]

Dithiocarbamates are renowned for their ability to form stable complexes with a wide range of
transition metals.[4] This property makes N-(Dithiocarboxy)sarcosine a ligand of significant
interest. Its structure uniquely combines the carboxylate group of an amino acid with the
dithiolate functionality, offering multiple coordination modes. This guide provides a
comprehensive overview of the synthesis, purification, and detailed analytical characterization
of N-(Dithiocarboxy)sarcosine for researchers and professionals in chemical synthesis and
drug development.
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Synthesis and Purification

The synthesis of N-(Dithiocarboxy)sarcosine is typically achieved through the reaction of

sarcosine with carbon disulfide in a basic aqueous or alcoholic medium. The base, commonly

sodium or potassium hydroxide, deprotonates the secondary amine of sarcosine, facilitating the

nucleophilic attack on the carbon atom of carbon disulfide. The resulting dithiocarbamate is

then protonated upon acidification to yield the final product.

Experimental Protocol: Synthesis

Dissolution: In a three-necked flask equipped with a magnetic stirrer and placed in an ice
bath, dissolve 1.0 equivalent of sarcosine (N-methylglycine) in a minimal amount of 2M
agueous sodium hydroxide (NaOH) solution.

Addition of Base: Add an additional 1.1 equivalents of 2M NaOH to the solution while
maintaining the temperature at 0-5 °C.

Reactant Addition: Slowly add 1.1 equivalents of carbon disulfide (CSz) dropwise to the
stirred solution. Caution: Carbon disulfide is highly volatile, flammable, and toxic. This step
must be performed in a well-ventilated fume hood.

Reaction: Allow the mixture to stir vigorously in the ice bath for 2-3 hours, followed by stirring
at room temperature for an additional 4-6 hours. The reaction progress can be monitored by
the disappearance of the immiscible CS:z layer.

Acidification: Cool the reaction mixture again in an ice bath and carefully acidify with pre-
chilled 2M hydrochloric acid (HCI) to a pH of approximately 2-3. This will precipitate the N-
(Dithiocarboxy)sarcosine product.

Isolation: Collect the crude product by vacuum filtration, washing with cold deionized water to
remove inorganic salts.

Purification: Recrystallize the crude solid from a suitable solvent system, such as an
ethanol/water mixture, to obtain the purified product.

Drying: Dry the purified crystals under vacuum to remove residual solvent.
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Synthesis Workflow Diagram
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Caption: Workflow for the synthesis and purification of N-(Dithiocarboxy)sarcosine.

Physicochemical Properties

The physical and chemical properties of N-(Dithiocarboxy)sarcosine are summarized below.

Property Value Source
Molecular Formula C4H7NO:2S2
Molecular Weight 165.23 g/mol

White to pale yellow crystalline
Appearance id
soli

) ) Decomposes, typical for
Melting Point o ) )
dithiocarbamic acids

Soluble in alkaline aqueous
- solutions, alcohols; slightly
Solubility _ _ _ [11,[5]
soluble in water; insoluble in

nonpolar organic solvents.

Estimated pKa values for the
carboxylic acid (~2-3) and

pKa - o [5]
dithiocarbamic acid (~3-4)

moieties.

Spectroscopic and Spectrometric Characterization

A multi-technique approach is essential for the unambiguous structural elucidation of N-
(Dithiocarboxy)sarcosine.

'H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (*H NMR) spectroscopy is used to confirm the presence
and connectivity of protons in the molecule.

Experimental Protocol:
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» Prepare a sample by dissolving ~5-10 mg of N-(Dithiocarboxy)sarcosine in a suitable
deuterated solvent, such as DMSO-des or D20 (with pH adjustment to ensure solubility).

¢ Transfer the solution to an NMR tube.

e Acquire the *H NMR spectrum using a spectrometer operating at a frequency of 400 MHz or

higher.

e Process the data, including Fourier transformation, phase correction, and baseline

correction. Reference the spectrum to the residual solvent peak or an internal standard (e.qg.,

TMS).

Expected *H NMR Data (in DMSO-de):

Chemical Shift (5,

Multiplicity Integration Assignment
ppm)
~10-12 Broad Singlet 1H -COOH
~4.0-4.2 Singlet 2H N-CH2-COOH
~3.1-33 Singlet 3H N-CHs
Variable Broad Singlet 1H S-H (often exchanges)

3C NMR Spectroscopy

Carbon-13 NMR provides information about the carbon skeleton of the molecule.
Experimental Protocol:
¢ Use the same sample prepared for *H NMR analysis.

e Acquire the 3C NMR spectrum, typically requiring a larger number of scans than *H NMR
due to the lower natural abundance of 3C.

o Process the data and reference the spectrum to the deuterated solvent signal.

Expected 3C NMR Data (in DMSO-de):
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Chemical Shift (6, ppm) Assignment

~ 200 - 205 CS: (Dithiocarbamate)
~170-175 COOH (Carboxylic Acid)
~55-60 N-CH2-COOH

~40 - 45 N-CHs

Infrared (IR) Spectroscopy

IR spectroscopy is a powerful tool for identifying the functional groups present in the molecule.
The key diagnostic peaks are those associated with the dithiocarbamate and carboxylic acid

moieties.
Experimental Protocol:

o Prepare the sample using either the KBr pellet method or by placing a small amount of the
solid on the crystal of an Attenuated Total Reflectance (ATR) accessory.

e Record the spectrum over the range of 4000-400 cm~1.
« ldentify the characteristic absorption bands.

Characteristic IR Absorption Bands:
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Wavenumber (cm~?) Vibration Description

Broad band, characteristic of a

2500 - 3300 v(O-H) ] o
carboxylic acid dimer.
Aliphatic C-H stretching from
2800 - 3000 v(C-H)
methyl and methylene groups.
Carbonyl stretch of the
~ 1700 v(C=0) . .
carboxylic acid group.
"Thioureide" band, indicating
1450 - 1500 v(C-N) ]
partial double bond character.
Symmetric and asymmetric
950 - 1050 v(C-S)

stretching of the C-S bonds.[2]

UV-Vis Spectroscopy

UV-Visible spectroscopy provides information about the electronic transitions within the
molecule, particularly the chromophoric dithiocarbamate group.

Experimental Protocol:

e Prepare a dilute solution of N-(Dithiocarboxy)sarcosine in a UV-transparent solvent (e.g.,
ethanol or water).

e Use a quartz cuvette to measure the absorbance from approximately 200 to 400 nm.
« l|dentify the wavelengths of maximum absorbance (Amax).

Expected UV-Vis Absorption Bands:

Molar Absorptivity (g, L

Amax (nm) Transition
mol~* cm™?)

~ 280 - 290 High m—T

~ 250 - 260 High - T
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Mass Spectrometry (MS)

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of the
compound, confirming its identity.

Experimental Protocol:
e Dissolve a small amount of the sample in a suitable solvent (e.g., methanol/water).

¢ Introduce the sample into the mass spectrometer, typically using Electrospray lonization
(ESI) in negative ion mode to deprotonate the acidic sites.

e Acquire the mass spectrum.

Expected Mass Spectrometry Data (ESI Negative Mode):

m/z lon

164.0 [M-H]-
119.9 [M-H-CO2]~
88.0 [M-H-CS:2]-

Structural Characterization Overview

Caption: Key structural features and their corresponding analytical signals.

Analytical Considerations and Stability

Dithiocarbamic acids are known for their limited stability, particularly in acidic conditions and at
elevated temperatures.[6] They can readily decompose back to the parent amine (sarcosine)
and carbon disulfide.[6][7] This instability poses a significant challenge for analytical
determination.

o Sample Handling: Samples should be stored at low temperatures and protected from light.
Analyses should be performed promptly after synthesis and purification.
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o Chromatography: Direct analysis by gas chromatography (GC) is often not feasible due to
thermal decomposition.[6] Methods for dithiocarbamate analysis often rely on derivatization
to form more stable compounds or on indirect methods that measure the amount of CS2
evolved after acid digestion.[6][7][8][9] High-performance liquid chromatography (HPLC)
coupled with a UV detector can be used for more direct analysis under controlled conditions.

[6][7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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